Journal Name:Journal of Flow Chemistry
Journal ISSN:2062-249X
IF:3.264
Journal Website:http://www.flowchemistrysociety.com/index.php
Year of Origin:0
Publisher:Akademiai Kiado
Number of Articles Per Year:19
Publishing Cycle:
OA or Not:Not
Geographical origin traceability of Sengcu rice using elemental markers and multivariate analysis
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-06-19 , DOI: 10.1080/19393210.2022.2070932
ABSTRACTMulti-element analysis combined with chemometric method has been used to investigate the distinguish between Sengcu rice and other types of rice origins in Vietnam. In Sengcu rice, As, Ba Sr, Pb, Ca, Se were confirmed as the key elements for geographical traceability among three fields of Lao Cai, whereas Al, Ca, Fe, Mg, Ag, As were major factors to distinguish between Sengcu and other types of rice. Based on linear discriminant analysis and partial least squares-discriminant analysis model, overall correct identification rates distinguishing between Sengcu and other types of rice were approximately 100% in both training and validation test. Moreover, to distinguish geographical origin of Sengcu rice samples, these rates vary from 80% to 99%. These results suggest the presence of food adulteration illustrated in the latter.
Detail
Pyrrolizidine-producing weeds in tea gardens as an indicator of alkaloids in tea
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-11-17 , DOI: 10.1080/19393210.2022.2145507
ABSTRACT Pyrrolizidine alkaloids (PAs) can be transferred between plants via soil. Indicators of PAs in tea products are useful for tea garden management. In the present work a total of 37 weed species, 37 weed rhizospheric soils and 24 fresh tea leaf samples were collected from tea gardens, in which PAs were detected in 35 weeds species, 21 soil samples and 10 fresh tea leaves samples. In Shexian tea garden, 12.9 μg/kg of intermedine (Im) in one bud plus three leaves, 1.40 and 14.6 μg/kg of intermedine-N-oxide (ImNO) in one bud plus two leaves and one bud plus three leaves were detected, which were transferred from the PA-producing weeds via soil. However, no PAs were detected in fresh tea leaves collected from Langxi tea garden. The results indicated that synthesis of PAs in weeds and their transfer through the weed-soil-fresh tea leaf route varied with soil environments in different tea gardens.
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Metals release from stainless steel knives in simulated food contact
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-06-06 , DOI: 10.1080/19393210.2022.2075473
ABSTRACTThe release of chromium, nickel, and manganese from knives stainless steel produced in Italy and People’s Republic of China was investigated with the aim to check their quality and compliance with Italian Ministerial Decree 21.03.73, which is the most detailed text for the hygiene regulation of packaging, containers, and tools intended for food contact. Temperature effect on metal release is investigated in 18 sets of knives. Tests are performed by simulating discontinuous contact using a 3% glacial acetic acid solution in distilled water at 50°C and 100°C. Chromium, nickel, and manganese quantification is performed by total reflection X-Ray fluorescence. Chemical composition highlights low sulphur content, and most of them belong to the American Iron and Steel Institute (AISI) 420 type A stainless steel group. Tests performed at 100°C revealed higher concentration of released metals. Only three knives tested at 100°C exceed the limit of 100 µg L−1.
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Cadmium, lead, mercury, and arsenic in fresh fruits and fruit products intended for human consumption in the Republic of Serbia, 2015–2017
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-08-12 , DOI: 10.1080/19393210.2022.2106313
ABSTRACTThe European Commission has established legislation for toxic metals in certain foodstuffs in order to protect public health already in 1993. After several amendments, new maximum levels for cadmium and lead in certain foods were set as per 30 and 31 August 2021 for lead and cadmium, respectively. The new Serbian Regulation on “maximum levels of certain contaminants in food” is fully harmonised with this European legislation. The concentrations of cadmium (Cd), lead (Pb), mercury (Hg), and arsenic (As) were determined in 832 samples of 39 species of fruits and processed fruits, collected during the period January 2015 to December 2017. Fruits and fruit products originated from 45 countries, including Serbia. Samples were analysed by inductively coupled plasma – optical emission spectrometry (ICP-OES). Concentrations of cadmium, lead, mercury, and arsenic in fruits and fruit products were compared to these maximum levels (MLs). Overall, measurable Cd, Pb, Hg, and As were found in 377 samples (45.3%). According to the former regulations, the maximum levels of Cd and Pb for analysed fruits and fruit products were exceeded in only 10 samples (1.20%; n = 832): Cd in 6 and Pb in 4 samples, but according to the latest regulations, the maximum levels of Cd and Pb for fruits were exceeded in 196 of the samples (23.9%; n = 820): Cd in 191 and Pb in 5 samples. The increase of ML exceedances shows that attention needs to be paid for compliance of food to the recent MLs for these metals.
Detail
Aflatoxin contamination in red pepper from producers in Addis Ababa
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-07-19 , DOI: 10.1080/19393210.2022.2102678
ABSTRACTThis study was conducted to determine the occurrence and levels of aflatoxins in powder red pepper. Thirty powder red pepper samples commercially available in Addis Ababa market were collected and the level of aflatoxins (AFB1, AFB2, AFG1, and AFG2) was determined. Aflatoxins were detected in almost all of the samples at concentrations ranging from 0.4 to 52.3 µg/kg. AFB1 was detected in all of the red pepper samples, with levels ranging from 1.8 to 33.3 µg/kg. Out of all the AFB1 positive samples, 25 (83%) contained AFB1 above the EU limit of 5 µg/kg, while 29 (97%) of the samples exceeded the maximum limit of 10 µg/kg for total aflatoxins. Further, all the red pepper samples were contaminated by AFG1 with levels ranging from 0.7 to 52.3 µg/kg. Overall, the majority of the red pepper collected in Addis Ababa market was contaminated by aflatoxins above the EU limit.
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Pesticide residues in common fruits and vegetables in Henan Province, China
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2023-06-07 , DOI: 10.1080/19393210.2023.2214797
ABSTRACTIn this study 3307 samples of 24 vegetables and fruits from 18 regions of Henan Province, China, were collected in 2021 with the aim of assessing the levels of pesticide residues and analysing the differences between different sources in Henan Province. Thirteen kinds of pesticides were analysed by gas chromatography-mass spectrometry (GC-MS) and detection rates were compared by the chi-square test. In all samples, except ginger, pimento, edible fungi and yam, pesticide residues were detected. The detection rates of difenoconazole, acetamiprid, carbendazim, procymidone, emamectin benzoate, lambda-cyhalothrin, cypermethrin and dimethomorph in supermarkets and traditional farmers’ markets were different. The difenoconazole group and the dimethomorph group were both statistically different (P < 0.05). This study showed common vegetables and fruits to contain pesticide residues in Henan Province and provided a scientific basis for their evaluation. Different sources take different regulatory measures to control pesticide residues to ensure food safety.
Detail
Dioxins and PCBs in freshwater fish and sediments from Polish lakes
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-04-11 , DOI: 10.1080/19393210.2022.2055154
ABSTRACTPCDD/F and PCB concentrations were analysed in sediments, fish muscles, and livers collected from four lakes in Poland. In general, the fish and sediments had low levels of dioxins and PCBs. The total TEQ in the sediments was 0.12–0.47 pg WHO-TEQ g−1 dry matter (dm), the NDL-PCB content was at 0.05–0.36 ng g−1 dm. The muscles contained PCDD/F/DL-PCBs levels of 0.03–3.19 pg WHO-TEQ g−1 wet weight (ww) while the NDL-PCB content was 0.08–27.30 ng g−1 ww. The livers contained 0.73–8.74 pg WHO-TEQ g−1 ww and the NDL-PCB content was 1.52–88.84 ng g−1 ww. The potential health risk for fish consumers was assessed using the Tolerable Weekly Intake (2 pg WHO-TEQ/kg bw). The consumption of 200 g of fish containing an average PCDD/D/DL-PCB content results in an intake of 43–455% TWI and 14–150% TWI for children and adults, respectively, depending on fish species and sampling point.
Detail
Quality control and mycotoxin levels in food in the Palestinian market
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-03-09 , DOI: 10.1080/19393210.2022.2046651
ABSTRACTA total of 51 food samples (18 rice, 17 wheat flour, and 16 nuts) were randomly collected from different shops and analysed for the presence of total aflatoxins, ochratoxin A and fumonisins, using a lateral flow competitive immunochromatographic assay method. Mycological contamination (total aerobic and fungi count), colour index (L*a*b*) and moisture content were also evaluated. Sensory characteristics for mycotoxins contaminated and uncontaminated samples of rice and wheat flour were evaluated by 40 panellists. Forty-five per cent of all samples were positive for aflatoxins as the most occurred mycotoxins, with a range of 2–8.1 μg/kg. Fungal counts were not significantly different between contaminated and uncontaminated rice and wheat flour samples. In addition, panellists were able to discriminate between contaminated and uncontaminated rice samples by detection of mouldy flavour, spoilage symptoms, earthy flavour, and the degree of freshness.
Detail
Quality control and mycotoxin levels in food in the Palestinian market.
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-03-09 , DOI: 10.1080/19393210.2022.2046651
A total of 51 food samples (18 rice, 17 wheat flour, and 16 nuts) were randomly collected from different shops and analysed for the presence of total aflatoxins, ochratoxin A and fumonisins, using a lateral flow competitive immunochromatographic assay method. Mycological contamination (total aerobic and fungi count), colour index (L*a*b*) and moisture content were also evaluated. Sensory characteristics for mycotoxins contaminated and uncontaminated samples of rice and wheat flour were evaluated by 40 panellists. Forty-five per cent of all samples were positive for aflatoxins as the most occurred mycotoxins, with a range of 2-8.1 μg/kg. Fungal counts were not significantly different between contaminated and uncontaminated rice and wheat flour samples. In addition, panellists were able to discriminate between contaminated and uncontaminated rice samples by detection of mouldy flavour, spoilage symptoms, earthy flavour, and the degree of freshness.
Detail
Pesticides in fruits and vegetables from the Souss Massa region, Morocco
Journal of Flow Chemistry ( IF 3.264 ) Pub Date: 2022-01-25 , DOI: 10.1080/19393210.2022.2028196
ABSTRACTThis survey reports the monitoring of multi-pesticide residues of some fruits and vegetables sold in the local markets, sampled in 2018–2019, in the Souss Massa region in Morocco. A QuEChERS-LC-MS/MS method for 202 pesticides, belonging to different classes (carbamates, organophosphorus and organonitrogen pesticides) was applied and 51 samples were randomly bought from the local market, belonging to different products (tomato, cucumber, coriander, apricot, parsley, potato, zucchini, green bean, lettuce, strawberry and orange) and analysed for pesticide residues, which were detected in 69% of the samples, below the maximum residue limits (MRLs) for some pesticides which represent 14% of the targeted compounds. The most frequently detected compounds were acetamiprid, acibenzolar-s-methyl, abamectin, azoxystrobin, bifenazate, bitertanol, bromuconazole, butoxycarboxim, cyromazine, difenoconazole, epoxiconazole, fenbuconazole, fluometuron, linuron, metaflumizone, metconazole, metribuzin, myclobutanil, pirimicarb, pyraclostrobin, propamocarb, rotenone, trichlorfon, tebuconazole, tetraconazole, thiamethoxam and thiophanate-methyl. The obtained results provide a value to the situation of pesticide residues in Morocco.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.10 13 Science Citation Index Expanded Not